- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Peptidomimetics
Peptidomimetics are synthetic compounds that mimic the structure and function of peptides, but with improved stability and solubility. These molecules are designed to overcome the limitations associated with natural peptides, such as their susceptibility to proteolysis and poor aqueous solubility. Peptidomimetics can be classified into various categories based on their structural features, including β-peptides, α-helix mimics, and peptide-based macrocycles.
β-peptides, for instance, are peptidomimetics that contain a backbone composed of 3-aminopropionic acid (3-APA) units instead of the usual D-amino acids found in natural peptides. This structural alteration confers enhanced stability against proteolysis, making β-peptides attractive candidates for therapeutic applications.
Peptidomimetics offer significant advantages over traditional peptides and small molecules by combining the specificity and selectivity of peptides with the synthetic versatility and pharmacological properties of small molecules. They are widely used in drug discovery, acting as potent inhibitors of enzymes, receptors, or protein-protein interactions. Additionally, peptidomimetic libraries can be generated through combinatorial chemistry to explore a vast chemical space for novel therapeutics.
The design and synthesis of peptidomimetics require expertise in medicinal chemistry and structural biology to optimize their stability, bioavailability, and binding affinity to target molecules. These compounds have the potential to revolutionize drug development by addressing unmet medical needs through targeted inhibition or modulation of biological processes.
-
Tetramethylammonium Chloride: A Critical Review of its Applications in Chemical BiopharmaceuticalsTetramethylammonium Chloride: A Critical Review of its Applications in Chemical Biopharmaceuticals Tetramethylammonium chloride (TMACl), a quaternary ammonium salt with the chemical formula (CH 3 ) 4 NCl, has evolved from a simple phase-transfer catalyst to a multifaceted tool in biopharmaceutical research and manufacturing. This crystalline compound exhibits high water solubility, thermal...
-
Critical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical FormulationsCritical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical Formulations Calcium stearate is a widely used excipient in the pharmaceutical industry, primarily known for its role as a lubricant and anti-tacking agent in various solid dosage forms such as tablets, capsules, and granules. It is a calcium salt of stearic acid, which makes it a versatile and cost-effective solution for...
-
Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical ApplicationsTetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications Introduction Tetrabutylammonium fluoride (TBAF), a quaternary ammonium salt with the chemical formula (C₄H₉)₄N⁺F⁻, has emerged as a transformative reagent in modern chemistry and pharmaceutical research. Originally developed as a source of "naked" fluoride ions in aprotic solvents, TBAF transcends its...
-
N,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical SynthesisN,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical Synthesis N,O-Bis(trimethylsilyl)acetamide (BSA) has emerged as a transformative silylating agent and catalyst in modern synthetic chemistry. Characterized by the molecular formula C 8 H 21 NOSi 2 , this thermally stable liquid facilitates critical reactions through silicon-oxygen and silicon-nitrogen bond formation. Beyond its...
-
A Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic ApplicationsA Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic Applications Scopolamine hydrobromide, a belladonna alkaloid derived primarily from plants of the Solanaceae family, represents a cornerstone in clinical therapeutics due to its potent anticholinergic properties. This crystalline compound (chemical formula C 17 H 21 NO 4 ·HBr·3H 2 O) competitively antagonizes muscarinic...
